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Compound of Interest

Compound Name: trans-Hydroxy Glimepiride-d4

Cat. No.: B12403397 Get Quote

Technical Guide: trans-Hydroxy Glimepiride-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-Hydroxy Glimepiride-d4, a

deuterated analog of the active metabolite of the anti-diabetic drug, glimepiride. This document

is intended for use by researchers, scientists, and drug development professionals who utilize

this compound as an internal standard in analytical and pharmacokinetic studies.

Compound Data
trans-Hydroxy Glimepiride-d4 is primarily used as an internal standard for the quantification

of trans-Hydroxy Glimepiride in biological samples. Its deuterium labeling provides a distinct

mass signature for mass spectrometry-based analysis, ensuring accurate and precise

measurements.[1][2][3]

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of trans-Hydroxy
Glimepiride-d4, compiled from various suppliers.
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Property Value Source

IUPAC Name

Trans-3-ethyl-N-(4-(N-(((1r,

4r)-4-

(hydroxymethyl)cyclohexyl)car

bamoyl)sulfamoyl)phenethyl)-4

-methyl-2-oxo-2, 5-dihydro-1H-

pyrrole-1-carboxamide-D4

[1]

Molecular Formula C₂₄H₃₀D₄N₄O₆S [1][3][4]

Molecular Weight 510.64 g/mol [2][3][5]

CAS Number 2749985-37-1 [2][3]

Parent Drug Glimepiride [1]

Appearance Solid [6]

Purity ≥95% [6]

Solubility
DMSO: very slightly soluble,

Methanol: slightly soluble
[6]

Storage -20°C [6]

Parent Drug Information
Glimepiride is a second-generation sulfonylurea oral hypoglycemic agent used in the treatment

of type 2 diabetes mellitus.[7] It acts by stimulating the release of insulin from pancreatic β-

cells.[7][8][9]

Metabolic Pathway of Glimepiride
Glimepiride is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme

CYP2C9, to form its major active metabolite, trans-hydroxy Glimepiride (M1).[6][7][8][10][11]

This metabolite is then further metabolized by cytosolic enzymes to the inactive carboxyl

derivative (M2).[7][8][10][11]
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Caption: Metabolic conversion of Glimepiride to its metabolites.

Experimental Protocols
While a specific Certificate of Analysis with detailed experimental conditions was not available,

this section outlines typical methodologies for the analysis of glimepiride and its metabolites,

which would be applicable for the quality control of trans-Hydroxy Glimepiride-d4.

High-Performance Liquid Chromatography (HPLC)
HPLC is a widely used technique for the separation and quantification of glimepiride and its

related substances.[12]

Instrumentation: A standard HPLC system equipped with a UV detector is typically used.

Stationary Phase: A C18 reversed-phase column is commonly employed.

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic

solvent (e.g., acetonitrile or methanol) is used. The composition can be isocratic or a

gradient.
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Detection: UV detection is typically performed at a wavelength where glimepiride and its

metabolites exhibit significant absorbance.

Internal Standard: trans-Hydroxy Glimepiride-d4 would be added to samples to correct for

variations in sample preparation and instrument response.

Mass Spectrometry (MS)
MS, often coupled with liquid chromatography (LC-MS), is a powerful technique for the

identification and quantification of compounds.

Ionization: Electrospray ionization (ESI) is a common ionization technique for this type of

molecule.

Mass Analyzer: A triple quadrupole mass spectrometer is frequently used for quantitative

analysis in multiple reaction monitoring (MRM) mode.

MRM Transitions: Specific precursor-to-product ion transitions would be monitored for both

the analyte (trans-Hydroxy Glimepiride) and the internal standard (trans-Hydroxy
Glimepiride-d4) to ensure specificity and sensitivity.

Analytical Workflow for Quality Control
The following diagram illustrates a typical workflow for the quality control and certification of a

reference standard like trans-Hydroxy Glimepiride-d4.
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Quality Control Workflow for trans-Hydroxy Glimepiride-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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